Cas no 2278287-21-9 (cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester)
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester
-
- MDL: MFCD34602369
- Inchi: 1S/C7H9F3O3/c1-12-6(11)4-2-5(3-4)13-7(8,9)10/h4-5H,2-3H2,1H3/t4-,5+
- InChI Key: JDZIDJSYYNHMPE-SYDPRGILSA-N
- SMILES: [C@@H]1(OC(F)(F)F)C[C@H](C(OC)=O)C1
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1127088-100mg |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester |
2278287-21-9 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127088-250mg |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester |
2278287-21-9 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127088-500mg |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester |
2278287-21-9 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127088-1g |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester |
2278287-21-9 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127088-5g |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester |
2278287-21-9 | 95% | 5g |
$7705 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127088-50mg |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester |
2278287-21-9 | 95% | 50mg |
$285 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127088-50mg |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester |
2278287-21-9 | 95% | 50mg |
$285 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1127088-100mg |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester |
2278287-21-9 | 95% | 100mg |
$455 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1127088-250mg |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester |
2278287-21-9 | 95% | 250mg |
$665 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1127088-500mg |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester |
2278287-21-9 | 95% | 500mg |
$1115 | 2025-02-19 |
cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester
Introduction to cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester (CAS No. 2278287-21-9)
Cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester, identified by the CAS number 2278287-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, characterized by its cyclic structure and functional groups that contribute to its unique chemical properties. The presence of a trifluoromethoxy group and a carboxylic acid methyl ester moiety imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and synthetic chemistry.
The molecular structure of cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester consists of a cyclobutane ring substituted with a hydroxyl group at the 3-position, a trifluoromethoxy group, and an esterified carboxylic acid. This arrangement creates a molecule with high steric hindrance and electronic effects that can influence its interactions with biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and lipophilicity, which are critical factors in the design of orally active pharmaceuticals.
In recent years, there has been growing interest in cyclobutane derivatives due to their potential as pharmacophores in drug development. The rigid cyclic structure of cyclobutane can mimic the conformational preferences of biologically active molecules, while the substitution patterns allow for fine-tuning of physicochemical properties. Studies have shown that compounds containing cyclobutane rings exhibit diverse biological activities, including anti-inflammatory, antiviral, and anticancer effects. The cis configuration of this compound is particularly noteworthy, as it can affect the spatial orientation of functional groups and thus influence binding affinity to biological targets.
One of the most compelling aspects of cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester is its utility as a building block in synthetic chemistry. The presence of both an ester and an alcohol moiety provides multiple sites for further functionalization, enabling chemists to design complex molecules with tailored properties. This flexibility has made it a popular choice for researchers exploring novel synthetic pathways and drug candidates. Additionally, the trifluoromethoxy group enhances the compound's compatibility with various reaction conditions, making it suitable for a wide range of chemical transformations.
Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester can interact with specific amino acid residues in protein targets, potentially leading to inhibitory effects on enzyme activity. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified related compounds as promising leads for therapeutic intervention. The combination of computational and experimental approaches has accelerated the discovery process, allowing researchers to rapidly assess the biological relevance of this molecule.
The synthesis of cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic processes have enabled more efficient synthetic routes, reducing the number of steps required and minimizing waste generation. These advancements align with broader trends in green chemistry, emphasizing sustainability and environmental responsibility in drug development.
From a pharmaceutical perspective, cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester holds promise as a precursor for next-generation therapeutics. Its structural features make it amenable to modifications that can enhance pharmacokinetic properties such as solubility, bioavailability, and target specificity. Researchers are exploring its potential in treating various diseases by leveraging its unique chemical profile to develop novel drug candidates with improved efficacy and reduced side effects.
The role of trifluoromethoxy-substituted compounds in medicinal chemistry cannot be overstated. These derivatives are known for their ability to modulate receptor binding affinity and metabolic stability, making them valuable tools in drug design. The incorporation of such groups into molecular frameworks has led to several FDA-approved drugs that demonstrate enhanced therapeutic profiles. As interest in cyclobutane derivatives continues to grow, compounds like cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester are likely to play an increasingly important role in future drug development efforts.
In conclusion,cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester (CAS No. 2278287-21-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, make it a compelling candidate for further exploration. As scientists continue to uncover new ways to harness its properties, this molecule is poised to contribute to the development of innovative therapies that address unmet medical needs.
2278287-21-9 (cis-3-Trifluoromethoxy-cyclobutanecarboxylic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)